Cas no 955966-34-4 (2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid)

• Product Name: 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid
• CAS No: 955966-34-4
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• MDL: MFCD06255213
• CID: 4667421
• PubChem ID: 3161773
• Update Time: 2025-08-05

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• ASINEX-REAG BAS 12290467
• 2-[(5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL)AMINO]PROPANOIC ACID
• 2-(5,6-DIMETHYL-THIENO[2,3-D]PYRIMIDIN-4-YLAMINO)-PROPIONIC ACID
• (S)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)amino)propanoic acid
• (5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)-l-alanine
• 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid

• MDL： MFCD06255213
• Inchi： 1S/C11H13N3O2S/c1-5-7(3)17-10-8(5)9(12-4-13-10)14-6(2)11(15)16/h4,6H,1-3H3,(H,15,16)(H,12,13,14)
• InChI Key： LNPUNNQQEDZGFY-UHFFFAOYSA-N
• SMILES： CC(C(=O)O)NC1=C2C(SC(=C2C)C)=NC=N1

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid

Introduction to 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS No. 955966-34-4) in Modern Chemical and Pharmaceutical Research

2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid, identified by the CAS number 955966-34-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule belongs to the thienopyrimidine class, a heterocyclic scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amino group and a carboxylic acid moiety, makes this compound a versatile intermediate for further chemical modifications and drug development.

The 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl core of this compound is particularly noteworthy due to its structural similarity to several known bioactive molecules. Thienopyrimidines have been extensively studied for their roles in various biological pathways, including enzyme inhibition and receptor binding. The dimethyl substitution at the 5 and 6 positions enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability—key factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thienopyrimidine derivatives. One of the most compelling areas of investigation is their application in oncology. Studies have demonstrated that certain thienopyrimidine-based compounds can selectively inhibit kinases and other enzymes involved in cancer cell proliferation. The amino group in 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid provides a site for further derivatization, allowing researchers to fine-tune its binding interactions with target proteins. This flexibility has led to the development of several preclinical candidates that show promise in oncology models.

Beyond oncology, this compound has also been explored for its potential in addressing inflammatory and neurodegenerative diseases. The unique structural features of thienopyrimidines contribute to their ability to modulate inflammatory pathways by interacting with cytokine receptors and transcription factors. Additionally, their ability to cross the blood-brain barrier makes them attractive candidates for treating neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Preliminary studies have indicated that derivatives of this class can attenuate oxidative stress and neuroinflammation, offering a novel therapeutic approach.

The carboxylic acid group at the propyl chain terminus of 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid further enhances its utility as a building block in drug synthesis. This functionality allows for easy conjugation with other pharmacophores or biomolecules via esterification or amidation reactions. Such modifications can improve solubility, stability, or target specificity, making it an invaluable asset in medicinal chemistry libraries.

Recent advances in computational chemistry have accelerated the discovery process for compounds like 2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid. Molecular docking simulations have identified potential binding pockets on target proteins where this molecule could exert its effects. These simulations not only predict binding affinities but also suggest optimal orientations for drug-like analogs, guiding synthetic efforts toward more potent and selective agents.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the thienopyrimidine core followed by functional group interconversions to introduce the amino and carboxylic acid moieties. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields—a critical consideration in industrial-scale production.

In conclusion,2-({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}amino)propanoic acid (CAS No. 955966-34-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and modifiable functional groups make it an ideal scaffold for developing novel therapeutics targeting a range of diseases. As research continues to uncover new biological pathways and mechanisms,this compound is poised to play a significant role in next-generation drug discovery efforts.